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Compound of Interest

Compound Name: Tfllrnpndk-NH2

Cat. No.: B12379800

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide delves into the function of the peptide TFLLRNPNDK-NH2, a selective
agonist of the Protease-Activated Receptor 1 (PAR-1), in the intricate process of platelet
activation. Initial investigations into "Tfllrnpndk-NH2" suggest a typographical error in
commonly searched terms, with the correct and scientifically documented sequence being
TFLLRNPNDK-NH2. This peptide mimics the tethered ligand exposed after thrombin cleavage
of PAR-1, initiating a signaling cascade that is pivotal in hemostasis and thrombosis.[1]

Due to a scarcity of specific quantitative data for TFLLRNPNDK-NH2 in platelet activation
studies, this guide will also reference data from the closely related and extensively studied
PAR-1 agonist, TFLLR-NH2, to provide a comprehensive overview. The insights provided
herein are crucial for researchers and professionals involved in the development of novel
antiplatelet therapies targeting the PAR-1 pathway.

Quantitative Data on PAR-1 Agonist-Induced Platelet
Activation

The following tables summarize key quantitative parameters of platelet activation induced by
PAR-1 agonists. It is important to note that specific data for TFLLRNPNDK-NH2 is limited, and
therefore, data for TFLLR-NH2 is presented as a reference.
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Peptide
. Assay Parameter Value Reference
Agonist
Platelet
TFLLR-NH2 ] EC50 1.9 uM [2]
Aggregation
TFLLRNPNDK- Calcium Concentration for
I . _ 30 pM [3]
NH2 Mobilization Stimulation

Table 1: Potency of PAR-1 Agonists in Platelet Activation Assays

Platelet ] % Positive
. . Agonist
Activation Agonist . Platelets / Reference
Concentration
Marker Response
P-selectin 48% (at 60s),
(CD62P) Thrombin - 72% (at 120s), [4]
Expression 86% (at 300s)
P-selectin
Induced
(CD62P) rhTPO - _ [5]
_ expression
Expression
Fibrinogen ) Increased
o Thrombin - o [6]
Binding binding
Calcium Peak increase of
o TFLLR-NH2 10 pM [2]
Mobilization 196.5 £ 20.4 nM

Table 2: Key Markers of Platelet Activation Induced by PAR-1 Agonists and Other Stimuli

Signaling Pathways of PAR-1 Activation in Platelets

Activation of PAR-1 by TFLLRNPNDK-NH2 initiates a cascade of intracellular events crucial for
platelet function. The primary signaling pathways are mediated by the coupling of PAR-1 to
heterotrimeric G proteins, predominantly Gg and G12/13.
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Cytoplasm

Platelet Membrane
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Sample Preparation
Whole Blood Collection
(3.2% Sodium Citrate)

y

Centrifugation
(150-200 x g, 15-20 min)

:

Gsolate Platelet-Rich Plasma (PRP)]

Adjust Platelet Count
(200-300 x 10™9/L)

Aggregatv on Assay

Incubate PRP at 37°C in Aggregometer

Establish Baseline Light Transmission
[Add TFLLRNPNDK-NHZ]

[Record % Light Transmission Over Time]

Sample Preparation & Activation

Whole Blood Collection
(Sodium Citrate)

[Dilute Blood with Buffer]

[Add TFLLRNPNDK-NH2 & Incubate]

Staining & Analysis

[Add Anti-CD41-FITC & Anti-CD62P-PE]

Encubate 20-30 min in Dark]
[Optional: Fix with Paraformaldehyde]
[Analyze on Flow Cytometer]
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Platelet Preparation & Loading

(Prepare Platelet-Rich Plasma (PRP))

y

Incubate PRP with Fura-2 AM
(37°C, 30-60 min)

l

(Wash Platelets to Remove Excess Dye)

MeaSL;ement

Resuspend Platelets in Buffer

l

Place in Fluorometer at 37°C

(Record Baseline Fluorescence Ratic)
(Add TFLLRNPNDK-NHZ)

(Record Change in Fluorescence Rati(D

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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